[(2E)-2-{(2E)-[4-(benzyloxy)-3-bromobenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid

• IUPAC Name: 2-[(2E)-2-[(E)-(3-bromo-4-phenylmethoxyphenyl)methylidenehydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl]acetic acid
• InChI: InChI=1S/C19H16BrN3O4S/c20-14-8-13(6-7-15(14)27-11-12-4-2-1-3-5-12)10-21-23-19-22-18(26)16(28-19)9-17(24)25/h1-8,10,16H,9,11H2,(H,24,25)(H,22,23,26)/b21-10+
• InChI Key: JREFKBGMNPOGND-UFFVCSGVSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=NN=C3NC(=O)C(S3)CC(=O)O)Br
• Isomeric SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=N/N=C/3\NC(=O)C(S3)CC(=O)O)Br
• Molecular Formula: C19H16BrN3O4S
• Molecular Weight: 462.3 g/mol

Description

[(2E)-2-{(2E)-[4-(benzyloxy)-3-bromobenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a thiazolidinone ring, which is known for its biological activity, and a benzyloxy group, which can influence its chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2E)-2-{(2E)-[4-(benzyloxy)-3-bromobenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the hydrazone intermediate: This involves the reaction of 4-(benzyloxy)-3-bromobenzaldehyde with hydrazine hydrate to form the corresponding hydrazone.

Cyclization to form the thiazolidinone ring: The hydrazone intermediate is then reacted with thioglycolic acid under acidic conditions to form the thiazolidinone ring.

Acylation: The final step involves the acylation of the thiazolidinone ring with acetic anhydride to yield the target compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to improve yield and purity. This could include the use of automated reactors, continuous flow chemistry, and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

[(2E)-2-{(2E)-[4-(benzyloxy)-3-bromobenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the benzyloxy group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzyloxy derivatives.

Scientific Research Applications

[(2E)-2-{(2E)-[4-(benzyloxy)-3-bromobenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial or anticancer agent.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(2E)-2-{(2E)-[4-(benzyloxy)-3-bromobenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid involves its interaction with specific molecular targets and pathways. The thiazolidinone ring is known to interact with enzymes and proteins, potentially inhibiting their activity. The benzyloxy group can enhance the compound’s ability to penetrate cell membranes, increasing its bioavailability.

Comparison with Similar Compounds

[(2E)-2-{(2E)-[4-(benzyloxy)-3-bromobenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid can be compared with other similar compounds such as:

[(2E)-2-{(2E)-[4-butoxybenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid: Similar structure but with a butoxy group instead of a benzyloxy group.

[(2E)-2-{(2E)-[4-methoxybenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid: Similar structure but with a methoxy group instead of a benzyloxy group.

These comparisons highlight the unique properties of [(2E)-2-{(2E)-[4-(benzyloxy)-3-bromobenzylidene]hydrazinylidene}-4-oxo-1,3-thiazolidin-5-yl]acetic acid, such as its potential enhanced bioavailability and specific interactions with molecular targets.